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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tributyl[(methoxymethoxy)methyl]stannane is a versatile and valuable reagent in modern

organic synthesis, primarily utilized as a hydroxymethyl anion equivalent. Its ability to introduce

a protected hydroxymethyl group into a variety of molecules without the generation of a new

stereocenter makes it a strategic tool in the construction of complex molecular architectures.

This guide provides a comprehensive overview of its chemical identifiers, synthesis, reaction

mechanisms, and applications, with a particular focus on its utility in the synthesis of natural

products and pharmaceutically relevant compounds. Detailed experimental protocols and

safety information are also provided to facilitate its effective and safe use in a laboratory

setting.

Chemical Identity and Properties
Tributyl[(methoxymethoxy)methyl]stannane is an organotin compound that is typically a

colorless to light yellow liquid at room temperature. It is soluble in common organic solvents

such as chloroform, dichloromethane, ethyl acetate, and methanol.
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Identifier Value

CAS Number 100045-83-8[1][2]

Molecular Formula C₁₅H₃₄O₂Sn[1][2]

Molecular Weight 365.14 g/mol [1][2]

IUPAC Name tributyl(methoxymethoxymethyl)stannane[2]

Synonyms

(Methoxymethoxymethyl)tributyltin,

[(Methoxymethoxy)methyl]tributylstannane, Sn-

MOM[3]

InChI Key MHKKJWZUBFCJSI-UHFFFAOYSA-N[1]

SMILES CCCC--INVALID-LINK--(CCCC)COCOC[1]

Boiling Point 84-87 °C (0.05 Torr)[4]

Synthesis and Mechanism of Action
Synthesis
The synthesis of Tributyl[(methoxymethoxy)methyl]stannane is well-documented and can

be achieved in a two-step process starting from tributyltin hydride. This method avoids the use

of the highly toxic chloromethyl methyl ether by employing an acid-catalyzed acetal exchange.

[5] The overall yield for this process is approximately 74%.[5]

The synthetic pathway can be visualized as follows:

Figure 1: Synthesis of Tributyl[(methoxymethoxy)methyl]stannane.

Mechanism of Action
The utility of Tributyl[(methoxymethoxy)methyl]stannane lies in its function as a

hydroxymethyl anion equivalent.[3][6] This is achieved through a transmetalation reaction with

an organolithium reagent, typically n-butyllithium (n-BuLi), to generate the reactive

[(methoxymethoxy)methyl]lithium. This organolithium species then acts as a nucleophile,

attacking a wide range of electrophiles, most notably carbonyl compounds. The methoxymethyl
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(MOM) group serves as a protecting group for the hydroxyl functionality, which can be readily

removed under mild acidic conditions.

The general workflow for the application of this reagent is depicted below:

Figure 2: General reaction workflow of the stannane reagent.

Experimental Protocols
Synthesis of
Tributyl[(methoxymethoxy)methyl]stannane
This protocol is adapted from Organic Syntheses.[5]

Step A: (Tributylstannyl)methanol

To a cooled (0 °C) solution of diisopropylamine (13.7 mL, 0.098 mol) in dry tetrahydrofuran

(120 mL) under an argon atmosphere, add a 1.60 M solution of n-butyllithium in hexane

(58.4 mL, 0.093 mol) dropwise.

After 30 minutes, add a solution of tributyltin hydride (24.75 g, 0.0850 mol) in tetrahydrofuran

(50 mL) dropwise over 50 minutes.

After another 30 minutes, add paraformaldehyde (3.57 g, 0.119 mol) in one portion and allow

the reaction to warm to room temperature and stir for 3 hours.

Work up the reaction by diluting with petroleum ether and washing with water and brine. Dry

the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford crude

(tributylstannyl)methanol as a colorless oil, which is used in the next step without further

purification.

Step B: Tributyl[(methoxymethoxy)methyl]stannane

To a flask charged with the crude (tributylstannyl)methanol from the previous step, add

dichloromethane (190 mL), dimethoxymethane (280 mL, 3.16 mol), and powdered 4 Å

molecular sieves (50 g).

Cool the mixture to 0 °C and add boron trifluoride etherate (13.4 mL, 0.106 mol) dropwise.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b030004?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv9p0704
https://www.benchchem.com/product/b030004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the reaction at 0 °C for 3 hours, then quench with saturated aqueous sodium

bicarbonate.

Filter the mixture and perform an extractive workup with petroleum ether.

Purify the crude product by column chromatography on alumina followed by distillation to

yield Tributyl[(methoxymethoxy)methyl]stannane as a colorless liquid.

General Procedure for the Reaction with Carbonyl
Compounds

Dissolve Tributyl[(methoxymethoxy)methyl]stannane (1.1 equivalents) in dry

tetrahydrofuran under an argon atmosphere and cool to -78 °C.

Add n-butyllithium (1.1 equivalents) dropwise and stir the solution for 30 minutes at -78 °C.

Add a solution of the carbonyl compound (1.0 equivalent) in dry tetrahydrofuran dropwise.

Stir the reaction mixture at -78 °C for 1-2 hours, or until TLC analysis indicates the

consumption of the starting material.

Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to

room temperature.

Perform a standard aqueous workup, dry the organic layer, and concentrate in vacuo.

The resulting MOM-protected alcohol can be purified by flash column chromatography.

For deprotection, the purified material is dissolved in a suitable solvent (e.g., methanol) and

treated with a mild acid (e.g., p-toluenesulfonic acid or a Lewis acid) until the reaction is

complete.

Applications in Drug Development and Total
Synthesis
The ability of Tributyl[(methoxymethoxy)methyl]stannane to act as a hydroxymethyl anion

equivalent makes it a powerful tool in the synthesis of complex natural products and
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pharmaceutically active molecules.

Synthesis of Anticancer Agents
A notable application of this reagent is in the synthesis of potent antitumor agents. For

instance, it has been utilized in the synthetic route towards (+)-FR900482, a compound known

for its anticancer properties.[6] The introduction of a hydroxymethyl group at a key position in a

synthetic intermediate is a crucial step that can be efficiently achieved using this stannane

reagent.

Total Synthesis of Complex Natural Products
The synthesis of intricate natural products often requires the precise installation of functional

groups. Tributyl[(methoxymethoxy)methyl]stannane has been employed in the total

synthesis of various complex molecules, where the controlled addition of a hydroxymethyl unit

is essential.

Safety and Handling
Organotin compounds, including Tributyl[(methoxymethoxy)methyl]stannane, are toxic and

should be handled with care in a well-ventilated fume hood.

Hazard Codes: T (Toxic), N (Dangerous for the environment)[4]

Risk Statements: R21 (Harmful in contact with skin), R25 (Toxic if swallowed), R36/38

(Irritating to eyes and skin), R48/23/25 (Toxic: danger of serious damage to health by

prolonged exposure through inhalation and if swallowed), R50/53 (Very toxic to aquatic

organisms, may cause long-term adverse effects in the aquatic environment)[4]

Safety Statements: S36/37/39 (Wear suitable protective clothing, gloves, and eye/face

protection), S45 (In case of accident or if you feel unwell, seek medical advice immediately),

S60 (This material and its container must be disposed of as hazardous waste), S61 (Avoid

release to the environment)[4]

Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling this reagent. All manipulations should be performed under an
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inert atmosphere due to the sensitivity of the generated organolithium species to air and

moisture.

Conclusion
Tributyl[(methoxymethoxy)methyl]stannane is a highly effective reagent for the introduction

of a protected hydroxymethyl group in organic synthesis. Its predictable reactivity, the achiral

nature of the reagent, and the mild conditions for the deprotection of the resulting alcohol make

it a superior choice in many synthetic strategies. For researchers and professionals in drug

development, this reagent offers a reliable method for the construction of complex molecular

scaffolds and the synthesis of biologically active compounds. Proper handling and safety

precautions are essential when working with this and other organotin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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